Cas no 391669-54-8 (1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)-)

1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)- structure
391669-54-8 structure
Product Name:1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)-
CAS No:391669-54-8
MF:C10H12OS
MW:180.266681671143
CID:1499460
Update Time:2024-08-24

1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)-
    • 3-Methyl-1-(2-thienyl)-1-pentyn-3-ol
    • Inchi: 1S/C10H12OS/c1-3-10(2,11)7-6-9-5-4-8-12-9/h4-5,8,11H,3H2,1-2H3
    • InChI Key: HQDPMWHOHZZPGM-UHFFFAOYSA-N
    • SMILES: C(C1SC=CC=1)#CC(C)(O)CC

Computed Properties

  • Exact Mass: 180.06096

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 283.4±20.0 °C(Predicted)
  • PSA: 20.23
  • pka: 12.81±0.29(Predicted)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD